(S)-2-(1-amino-2-methylpropyl)thiazole-4-carboxylic acid ethyl ester

• IUPAC Name: ethyl 2-[(1S)-1-amino-2-methylpropyl]-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C10H16N2O2S/c1-4-14-10(13)7-5-15-9(12-7)8(11)6(2)3/h5-6,8H,4,11H2,1-3H3/t8-/m0/s1
• InChI Key: FMFFCNPPDJRMEX-QMMMGPOBSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)C(C(C)C)N
• Isomeric SMILES: CCOC(=O)C1=CSC(=N1)[C@H](C(C)C)N
• Molecular Formula: C10H16N2O2S
• Molecular Weight: 228.31 g/mol

Description

(S)-2-(1-amino-2-methylpropyl)thiazole-4-carboxylic acid ethyl ester (TEMPTEE) is an organic compound with a variety of applications in scientific research. It is a carboxylic acid ester, formed by the condensation of an amino acid and an ester. Its chemical structure is C7H13NO3S. TEMPTEE has been used in the synthesis of various compounds, such as amino acids and peptides, as well as in the study of biochemical and physiological effects.

Scientific Research Applications

• Synthesis and Modification : Thiazolecarboxylic acid derivatives, including those similar to the compound , are often synthesized for further modification into various other compounds. For instance, Dovlatyan et al. (2004) discuss the synthesis of N-Substituted 2-Amino-4-methylthiazole-5-carboxylic Acid Derivatives from similar thiazole compounds (Dovlatyan, Eliazyan, Pivazyan, Kazaryan, & Engoyan, 2004).

• Antioxidative and Antiviral Activity : Thiazole containing amino acids, closely related to the compound , have been synthesized and evaluated for their antioxidative and antiviral activities. Stankova et al. (2009) reported the synthesis of novel hydroxycinnamic acid amides of a thiazole containing amino acid and their evaluation for these activities (Stankova, Chuchkov, Shishkov, Kostova, Mukova, & Galabov, 2009).

• Intermediate in Chemical Synthesis : Thiazole-4-carboxylate derivatives are often used as intermediates in various chemical syntheses. For example, Hartman and Weinstock (2003) describe the use of ethyl thiazole-4-carboxylate as an intermediate in the synthesis of different thiazoles (Hartman & Weinstock, 2003).

• Preparation of Heterocyclic Compounds : The compound serves as a base for preparing various heterocyclic compounds. Šačkus et al. (2015) developed a method for preparing heterocyclic analogs of α-aminoadipic acid and its esters based on similar thiazole structures (Šačkus, Bričkutė, Paliulis, & Sløk, 2015).

• Synthesis of Constrained Heterocyclic γ-Amino Acids : 4-Amino(methyl)-1,3-thiazole-5-carboxylic acids, akin to the compound of interest, are used to create constrained heterocyclic γ-amino acids. These compounds mimic the secondary structures of proteins. Mathieu et al. (2015) report a versatile chemical route to synthesize such compounds (Mathieu, Bonnel, Masurier, Maillard, Martínez, & Lisowski, 2015).